Cas no 2229201-34-5 (tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229201-34-5
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 6191126
• PubChem ID: 165677695
• Update Time: 2025-06-25

tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893181
• 2229201-34-5

• Inchi： 1S/C13H27N3O2/c1-12(2,3)18-11(17)16-9-13(4,5)7-6-10(16)8-15-14/h10,15H,6-9,14H2,1-5H3
• InChI Key： QDUUPXNMBZFRKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CNN)=O

Computed Properties

• Exact Mass: 257.21032711g/mol
• Monoisotopic Mass: 257.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate, with the CAS number 2229201-34-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a hydrazine group and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-cancer drug discovery. The hydrazine group within the molecule is known to participate in various biochemical reactions, making it a valuable component in the construction of heterocyclic compounds with potential medicinal properties.

The structural complexity of this compound allows for a wide range of chemical modifications. Scientists have utilized its piperidine ring as a scaffold for attaching various substituents, leading to the creation of derivatives with enhanced pharmacokinetic profiles. For instance, modifications to the tert-butyl ester group have been shown to improve the solubility and bioavailability of the compound, which are critical factors in drug delivery systems.

In addition to its pharmacological applications, tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate has also been studied for its potential use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced polymers and coatings. Researchers have investigated its ability to form stable cross-linked networks, which could be utilized in applications such as adhesives and composite materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate more accessible for both academic research and industrial applications.

From an environmental standpoint, there is growing interest in understanding the ecological impact of this compound. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, tert-butyl 2-(hydrazinylmethyl)-5,5-dimethylpiperidine-1-carboxylate is a multifaceted compound with promising applications across various scientific disciplines. Its structural versatility and functional group diversity make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.